Metal-Complex Stoichiometry: Ortho vs. Para/Meta Sulfophenyl Pyrazolone Azo Dyes
When the sulfonic acid group is positioned ortho to the azo linkage (as in azo dyes derived from the target compound), the ligand acts as a terdentate chelator and forms exclusively 1:1 metal:ligand complexes. In contrast, the meta- and para-sulfophenyl-substituted azo compounds behave as bidentate ligands and form 2:1 complexes [1]. This distinction is experimentally confirmed by potentiometric titration in 75 vol% dioxane at 30°C, where the formation curves for ortho derivatives plateau at an average ligand number (n̄) of 1, while the meta/para derivatives plateau at n̄ = 2.
Para/Meta: 2:1 (n̄=2.0)
| Evidence Dimension | Metal:ligand stoichiometry of azo dye complexes |
|---|---|
| Target Compound Data | 1:1 (terdentate) complexes; average ligand number n̄ = 1.0 |
| Comparator Or Baseline | Para-sulfophenyl isomer (1-(4-sulfophenyl)-3-methyl-5-pyrazolone): 2:1 (bidentate) complexes; n̄ = 2.0. Meta-sulfophenyl isomer: 2:1 complexes; n̄ = 2.0. |
| Quantified Difference | Stoichiometry differs by a factor of 2 (1:1 vs 2:1), fundamentally altering the molecular architecture and dye-to-metal ratio in formulated pigments. |
| Conditions | Potentiometric titration in 75 vol% dioxane/water at 30°C; divalent metal ions (Cu²⁺, Ni²⁺, Co²⁺, Zn²⁺, Cd²⁺, Mg²⁺, Ca²⁺, Sr²⁺, Ba²⁺) |
Why This Matters
For procurement of intermediates destined for 1:1 metal-complex dye production (e.g., chromium, cobalt, or copper complex dyes for leather or high-lightfastness textiles), only the ortho isomer yields the correct stoichiometry; use of para/meta isomers leads to incorrect dye-metal ratios and off-specification products.
- [1] Snavely, F. A.; Sweigart, D. A. Metal Derivatives of Arylazopyrazolone Compounds. VIII. Molarity Quotients of the Sulfonic Acid Derivatives of Azo-3- and Azo-5-pyrazolones. Inorg. Chem. 1969, 8 (8), 1650–1655. View Source
